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For Researchers, Agricultural Scientists, and Pest Management Professionals

These application notes provide detailed information and protocols for the use of Rescalure, a

synthetic pheromone for the mating disruption of the California Red Scale (Aonidiella aurantii),

a significant pest in citrus and other crops.

Introduction to Rescalure and Mating Disruption
Rescalure is a synthetic version of the sex pheromone produced by the female California Red

Scale.[1] It is used as a biopesticide for mating disruption, a pest control strategy that reduces

pest populations by preventing male insects from locating females for mating.[2][3] By

releasing a high concentration of the synthetic pheromone into the crop environment, the

natural pheromone plumes from females are masked, leading to a reduction in mating and

subsequent generations of the pest.[2] This method is a key component of Integrated Pest

Management (IPM) programs, offering a targeted approach with minimal impact on non-target

organisms.[2]

Quantitative Data for Rescalure Application
The application of Rescalure is dependent on the specific product formulation. Below is a

summary of quantitative data for two common types of Rescalure-based products.

Table 1: Rescalure Dispenser Product Specifications and Application Rates
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Parameter Value Source

Product Example CheckMate CRS [1][4]

Active Ingredient Rescalure (716 g/L) [1]

Concentration per Dispenser 70 mg [1]

Recommended Application

Rate
450 dispensers/hectare [1]

Estimated Release Rate ~0.2 mg/dispenser/day [1]

Total Active Ingredient 31.5 g/hectare [1]

Table 2: Rescalure Sprayable Formulation Specifications and Application Rates

Parameter Value Source

Product Example
CheckMate CRS-F

(Microencapsulated)
[5]

Application Rate (Volume)
59 - 177 mL/acre (2.0 - 6.0 fl

oz/acre)
[5]

Application Rate (Active

Ingredient)
0.67 - 2.01 g/acre [5]

Maximum Annual Application

Rate

150 g active

ingredient/acre/year
[5]

Application Method Ground or Aerial Spray [5]

Experimental Protocols
This protocol outlines a field trial to evaluate the effectiveness of Rescalure dispensers for

mating disruption of the California Red Scale.

Objective: To assess the reduction in male scale capture and fruit damage in a Rescalure-

treated plot compared to a control plot.
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Materials:

Rescalure dispensers (e.g., CheckMate CRS)

Pheromone traps for California Red Scale

Lures for pheromone traps

Field data collection sheets or mobile device

GPS unit for mapping

Procedure:

Site Selection:

Choose a citrus orchard with a known history of California Red Scale infestation.

Select two plots of at least 10 acres each, with a buffer zone of at least 200 meters

between them to prevent interference.[6]

Ensure the plots have similar tree age, variety, and planting density.[6]

Experimental Design:

Designate one plot as the "Mating Disruption Plot" and the other as the "Control Plot".

The Control Plot should be managed according to standard grower practices, excluding

the use of Rescalure.

Dispenser Application (Mating Disruption Plot):

Prior to the first male flight of the season, deploy the Rescalure dispensers.

Hang one dispenser per tree in the upper third of the canopy, following the recommended

rate of 450 dispensers per hectare.[1]

Ensure even distribution throughout the plot.
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Monitoring Male Flight:

Deploy pheromone traps in both the Mating Disruption and Control plots. A common

practice is to place 5 traps in each subplot.[7]

Place traps at a height of 1.5 meters on wooden poles or within the tree canopy.[7]

Check traps weekly, record the number of captured male scales, and then remove them.

[7]

Replace pheromone lures in the traps according to the manufacturer's recommendations

(typically every 4-6 weeks).

Assessing Fruit Damage:

At the end of the growing season, before harvest, randomly sample 100-200 fruits from

20-30 trees in the central area of each plot.

Examine each fruit for the presence of California Red Scale.

Categorize the damage (e.g., number of scales per fruit). A significant reduction in fruit

with more than five scales is a good indicator of efficacy.[8]

Data Analysis:

Calculate the average number of males captured per trap per week for each plot.

Calculate the percentage of infested fruit and the average number of scales per fruit for

each plot.

Compare the results from the Mating Disruption Plot to the Control Plot to determine the

percentage reduction in male capture and fruit damage.

Diagrams and Workflows
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Normal Mating Behavior

Mating Disruption with Rescalure

Female Scale Pheromone Plumereleases Male Scaleattracts Mating
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Mechanism of Rescalure mating disruption.
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Workflow for a Rescalure field efficacy trial.
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Calculating total Rescalure dispenser requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Rescalure in Pest
Management]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610670#dosage-and-concentration-calculations-for-
rescalure-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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